1-[4-(4-Aminophenyl)piperazin-1-yl]-2,2-dimethylpropan-1-one
Overview
Description
This compound is a chemical substance with the molecular formula C12H17N3O . It is a solid substance and is used in the field of chemistry for various purposes .
Synthesis Analysis
The synthesis of this compound involves various chemical reactions . The structures of these newly synthesized amide derivatives were confirmed by 1 H NMR, 13 CNMR, and LC/MS analysis . The phenolic hydroxyl group in S-benzylated products was treated with tert-butyl acetate to afford tert-butyl esters which were subjected to hydrolysis to afford 2-thiopyrimidine acetic acid .Molecular Structure Analysis
The molecular structure of this compound is represented by the SMILES stringCC(=O)N1CCN(CC1)c2ccc(N)cc2
. The molecular weight of this compound is 219.28 . Chemical Reactions Analysis
The chemical reactions involved in the synthesis of this compound are complex and involve multiple steps . The phenolic hydroxyl group in S-benzylated products was treated with tert-butyl acetate to afford tert-butyl esters which were subjected to hydrolysis to afford 2-thiopyrimidine acetic acid .Physical And Chemical Properties Analysis
This compound is a solid substance . It has a molecular weight of 219.28 . The InChI code for this compound is1S/C12H17N3O/c1-10(16)14-6-8-15(9-7-14)12-4-2-11(13)3-5-12/h2-5H,6-9,13H2,1H3
.
Scientific Research Applications
Cancer Research
This compound has been used in the development of molecules that target Poly (ADP-Ribose) Polymerase in human breast cancer cells . These molecules have shown moderate to significant efficacy against human breast cancer cells .
Antimicrobial Potential
Compounds with similar structures have been synthesized and assessed for their direct antimicrobial potential . This suggests that “1-[4-(4-Aminophenyl)piperazin-1-yl]-2,2-dimethylpropan-1-one” could also have potential antimicrobial applications.
Anti-Biofilm Activity
In addition to their antimicrobial potential, these compounds have also been evaluated for their anti-biofilm activity . Biofilms are a major concern in medical devices and implants, and compounds with anti-biofilm activity can help mitigate these issues.
Bactericidal Effects
Derivatives of similar compounds have shown stronger bactericidal effects against Gram-negative species . This suggests that “1-[4-(4-Aminophenyl)piperazin-1-yl]-2,2-dimethylpropan-1-one” could be used in the development of new bactericidal agents.
Safety and Hazards
Future Directions
properties
IUPAC Name |
1-[4-(4-aminophenyl)piperazin-1-yl]-2,2-dimethylpropan-1-one | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H23N3O/c1-15(2,3)14(19)18-10-8-17(9-11-18)13-6-4-12(16)5-7-13/h4-7H,8-11,16H2,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HIJDBBJAGCPJJN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)N1CCN(CC1)C2=CC=C(C=C2)N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H23N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.36 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(4-Aminophenyl)piperazin-1-yl]-2,2-dimethylpropan-1-one |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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